Cas no 2248340-26-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-2-(trifluoromethyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-2-(trifluoromethyl)benzoate
• CAS No: 2248340-26-1
• MF: C₁₆H₇F₄NO₄
• MW: 353.22469830513
• CID: 6318518
• PubChem ID: 165725887
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248340-26-1
• EN300-6518604
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-2-(trifluoromethyl)benzoate

• Inchi： 1S/C16H7F4NO4/c17-11-7-3-6-10(12(11)16(18,19)20)15(24)25-21-13(22)8-4-1-2-5-9(8)14(21)23/h1-7H
• InChI Key： VXHPXWFHGAUGNM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C1C(F)(F)F

Computed Properties

• Exact Mass: 353.03112035g/mol
• Monoisotopic Mass: 353.03112035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-2-(trifluoromethyl)benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-2-(trifluoromethyl)benzoate (CAS No. 2248340-26-1) and Its Emerging Applications in Chemical Biology

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-2-(trifluoromethyl)benzoate, identified by the CAS number 2248340-26-1, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the class of heterocyclic derivatives, incorporating both isoindole and fluorobenzene moieties, which are known for their broad spectrum of biological activities. The presence of a dioxo group and a trifluoromethyl substituent further enhances its potential as a bioactive molecule, making it a promising candidate for drug discovery and therapeutic development.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-2-(trifluoromethyl)benzoate (CAS No. 2248340-26-1) exhibits a rigid framework that can interact favorably with biological targets. The isoindole core is particularly noteworthy, as it has been extensively studied for its role in various biological processes, including modulation of enzyme activity and receptor binding. The introduction of fluorine atoms at the 3-position of the benzene ring and the trifluoromethyl group at the 2-position introduces electron-withdrawing effects that can fine-tune the compound's pharmacokinetic properties, such as solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these, derivatives of isoindole have shown remarkable promise in addressing various diseases, including cancer, inflammation, and neurological disorders. The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-2-(trifluoromethyl)benzoate (CAS No. 2248340-26-1) is no exception. Its unique structural features make it an attractive scaffold for designing molecules that can selectively interact with disease-causing targets.

One of the most compelling aspects of this compound is its potential to act as a modulator of protein-protein interactions. The rigid structure provided by the dioxo group and the electron-deficient nature of the fluorinated benzene ring allow it to bind tightly to specific protein targets. This binding affinity is crucial for developing drugs that can effectively interfere with pathological processes at the molecular level. Furthermore, the presence of fluorine atoms can enhance the compound's bioavailability by improving its metabolic stability and reducing susceptibility to enzymatic degradation.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. The trifluoromethyl group, in particular, has been shown to improve binding affinity and reduce off-target effects by increasing lipophilicity and reducing metabolic clearance. The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-2-(trifluoromethyl)benzoate (CAS No. 2248340-26-1) leverages these properties to potentially achieve high selectivity and efficacy in therapeutic applications.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the dioxo group necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the fluorination step must be carefully monitored to prevent over-fluorination or degradation of the molecule. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one with increasing efficiency and scalability.

In terms of biological activity, preliminary studies suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoro-2-(trifluoromethyl)benzoate (CAS No. 2248340-26-1) may exhibit inhibitory effects on certain enzymes implicated in disease pathogenesis. For instance, it has shown potential as an inhibitor of kinases, which are often overactive in cancer cells. Additionally, its ability to modulate receptor activity makes it a candidate for treating neurological disorders where receptor dysregulation plays a key role.

The pharmaceutical industry is increasingly interested in developing small-molecule inhibitors based on heterocyclic scaffolds due to their high binding affinity and selectivity. The compound under discussion exemplifies this trend by combining multiple pharmacophoric elements into a single molecule. This integrative approach allows for rational drug design where each structural feature contributes to overall potency and selectivity.

Future research directions for 1,3-dioxo-2,3-dihydro-1H-isoidoloyle 3-fluoro-o-triflurometilbenzoato (CAS No. 22483402601) include exploring its mechanism of action in detail and optimizing its pharmacokinetic properties through structure-based drug design. Computational modeling techniques can be employed to predict how different structural modifications will affect biological activity and pharmacokinetics.

Moreover,this compound's potential extends beyond traditional pharmaceutical applications; it could also find utility in agrochemicals or material science where similar heterocyclic structures are being explored for their unique properties. The versatility of such molecules underscores their importance as building blocks for innovative chemical solutions across multiple disciplines.

In conclusion,the multifaceted nature of *1*,* *dioxo* *-* *diidro* *-* *isoidoloyle* *-* fluoro* *-* *(*trifluorometil*benzoato*)* *(cas no* *22483402601*)* makes it a fascinating subject for further study; its structural features offer opportunities for developing novel therapeutics with high specificity and efficacy.>*>*>*>*>*>*>*>